![molecular formula C13H12BrNO4 B6156690 2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 57963-12-9](/img/no-structure.png)
2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
Description
This molecule is a derivative of isoindoline, a heterocyclic organic compound . It is an activator of E3 ligase, which ubiquitinylates proteins for proteolysis . It is also an anti-inflammatory and anti-tumor agent used in the treatment of multiple myeloma .
Synthesis Analysis
Isoindolines are synthesized using various pathways . One method involves the hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . This process forms three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The residue is then purified by preparative thin-layer chromatography (TLC) on silica gel .Molecular Structure Analysis
The parent compound of this molecule, isoindoline, has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring . The nitrogen atom is in the 2 position instead of the 1 position of the five-membered ring .Chemical Reactions Analysis
The synthesis of this molecule involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The benzannulation of tetraynes and imidazole derivatives in a green, waste-free transformation with a high atom economy in toluene yields isoindole-1,3-dione derivatives as the major product .Physical And Chemical Properties Analysis
The parent compound, isoindoline, is a heterocyclic organic compound with the molecular formula C8H9N . The compound’s structure is similar to indoline .Mechanism of Action
Future Directions
The development of a selective, high-yield reaction to convert isoindole-1,3-dione into fused highly substituted isoindole-1,3-dione derivatives remains a challenge . Future research may focus on improving the efficiency of these reactions and exploring the potential applications of these compounds in medicine and other fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,3-dihydro-1H-isoindole-1,3-dione with 2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1,3-dione", "2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine" ], "Reaction": [ "To a solution of 2,3-dihydro-1H-isoindole-1,3-dione in dry THF, add sodium hydride and stir for 30 minutes.", "Add 2-(bromomethyl)-1,3-dioxolan-2-ylmethylamine to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain the desired compound." ] } | |
CAS RN |
57963-12-9 |
Product Name |
2-{[2-(bromomethyl)-1,3-dioxolan-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione |
Molecular Formula |
C13H12BrNO4 |
Molecular Weight |
326.1 |
Purity |
95 |
Origin of Product |
United States |
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